alpha-(Aminomethyl)-2,2-dimethyl-1,3-dioxolane-4-methanol

• CAS No.: 87032-71-1
• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 2-amino-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol
• InChI: InChI=1S/C7H15NO3/c1-7(2)10-4-6(11-7)5(9)3-8/h5-6,9H,3-4,8H2,1-2H3
• InChI Key: MKDRHMDHWIBVRH-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)C(CN)O)C

Description

Alpha-(Aminomethyl)-2,2-dimethyl-1,3-dioxolane-4-methanol is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 73.4 g of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylene oxide in 400 ml of 25% strength ammonia is heated in an autoclave for 4 hours to 130° C. The slightly yellowish solution is concentrated to dryness under vacuum; during this step, the residue crystallizes. 2-Amino-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol is re-crystallized from ethanol/ether, mp 94°-96° C.

Synthesis routes and methods II

Procedure details

A solution of 9.36 g of 2-azido-1-(2,2,-dimethyl-1,3-dioxolan-4-yl)ethanol in 150 ml of methanol is combined with 900 mg of palladium/charcoal catalyst (10%). The hydrogenation is conducted for 1 hour under normal pressure. The mixture is then filtered off from the catalyst and washed with methanol. The combined solutions are concentrated to dryness under vacuum. The remaining oil is crystallized from ethanol/ether, thus obtaining 6.29 g (78% of theory) of 2-amino-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol in white needles, mp 94°-96° C.